Cas no 2287248-92-2 ((2S)-5-Amino-2-[(4-nitrophenyl)sulfonylamino]pentanoic acid;hydrochloride)

• Product Name: (2S)-5-Amino-2-[(4-nitrophenyl)sulfonylamino]pentanoic acid;hydrochloride
• CAS No: 2287248-92-2
• MF: C₁₁H₁₆ClN₃O₆S
• MW: 353.779240608215
• CID: 6443386
• PubChem ID: 137943926
• Update Time: 2025-05-23

(2S)-5-Amino-2-[(4-nitrophenyl)sulfonylamino]pentanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2287248-92-2
• (2S)-5-amino-2-(4-nitrobenzenesulfonamido)pentanoic acid hydrochloride
• (2S)-5-Amino-2-[(4-nitrophenyl)sulfonylamino]pentanoic acid;hydrochloride
• EN300-6739421

• Inchi： 1S/C11H15N3O6S.ClH/c12-7-1-2-10(11(15)16)13-21(19,20)9-5-3-8(4-6-9)14(17)18;/h3-6,10,13H,1-2,7,12H2,(H,15,16);1H/t10-;/m0./s1
• InChI Key： CPZLYYLYDWHVMD-PPHPATTJSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)[N+](=O)[O-])(N[C@H](C(=O)O)CCCN)(=O)=O

Computed Properties

• Exact Mass: 353.0448341g/mol
• Monoisotopic Mass: 353.0448341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 461
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164Ų

Additional information on (2S)-5-Amino-2-[(4-nitrophenyl)sulfonylamino]pentanoic acid;hydrochloride

Introduction to (2S)-5-Amino-2-[(4-nitrophenyl)sulfonylamino]pentanoic acid;hydrochloride (CAS No. 2287248-92-2)

(2S)-5-Amino-2-[(4-nitrophenyl)sulfonylamino]pentanoic acid;hydrochloride, identified by the CAS number 2287248-92-2, is a specialized compound with significant implications in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers. The structure of this molecule, featuring a pentanoic acid backbone modified with amino and sulfonylamino groups, contributes to its unique chemical and biological properties.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its application in various biochemical assays and drug formulations. The presence of the (2S) configuration at the second carbon atom adds a layer of stereochemical specificity, which is often crucial for the efficacy and safety of pharmaceutical agents. This stereochemistry influences how the molecule interacts with biological targets, making it an essential consideration in drug design and development.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The 4-nitrophenyl)sulfonylamino group in the molecule is particularly noteworthy, as it has been shown to enhance binding affinity to certain protein targets. This moiety is often employed in medicinal chemistry to improve the pharmacological properties of small molecules.

Current research indicates that derivatives of this compound have potential applications in the inhibition of enzymes involved in cancer progression. Studies have demonstrated that molecules with similar structural features can disrupt key signaling pathways that are aberrantly activated in tumor cells. The amino group at the 5-position further contributes to the molecule's ability to interact with biological systems, potentially enabling it to act as a modulator or antagonist at specific receptor sites.

The hydrochloride form of (2S)-5-Amino-2-[(4-nitrophenyl)sulfonylamino]pentanoic acid is particularly useful in high-throughput screening (HTS) campaigns, where large libraries of compounds are tested for their biological activity. Its enhanced solubility makes it an ideal candidate for automated assays, which are increasingly common in modern drug discovery pipelines. The ability to rapidly assess the activity of this compound can significantly accelerate the identification of lead candidates for further optimization.

Additionally, the stereochemical purity of this compound is a critical factor in its development as a pharmaceutical agent. The (2S) configuration ensures that the molecule behaves predictably in biological systems, reducing the risk of off-target effects. This level of stereochemical control is often achieved through advanced synthetic methodologies, which are continuously being refined to improve yield and purity.

Recent advances in computational chemistry have also played a significant role in understanding the behavior of this compound. Molecular modeling techniques can predict how (2S)-5-Amino-2-[(4-nitrophenyl)sulfonylamino]pentanoic acid;hydrochloride interacts with biological targets at the atomic level. These predictions can guide experimental efforts and help optimize the molecule's pharmacological properties before it enters clinical trials.

The potential applications of this compound extend beyond oncology. Researchers are exploring its utility in treating inflammatory diseases, where modulation of key enzymes and cytokines can lead to therapeutic benefits. The sulfonylamino group, in particular, has been identified as a key feature that contributes to anti-inflammatory activity by inhibiting pro-inflammatory enzyme cascades.

In conclusion, (2S)-5-Amino-2-[(4-nitrophenyl)sulfonylamino]pentanoic acid;hydrochloride (CAS No. 2287248-92-2) represents a promising candidate for further investigation in pharmaceutical research. Its unique structure, enhanced solubility due to the hydrochloride form, and potential biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.